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Compound of Interest

Compound Name: Calcium Clofibrate

CAS No.: 39087-48-4

Cat. No.: B1208866

Get Quote

For the diligent researcher, the lifecycle of a chemical compound extends far beyond the

benchtop. Proper disposal is not merely a regulatory hurdle; it is a critical component of

laboratory safety, environmental stewardship, and scientific integrity. This guide provides a

comprehensive, step-by-step protocol for the safe disposal of Calcium Clofibrate, grounded in

established safety principles and regulatory standards. While a specific Safety Data Sheet

(SDS) for Calcium Clofibrate is not readily available, the toxicological and environmental

hazards are primarily associated with the active clofibrate moiety. Therefore, this guidance is

based on the known properties of clofibrate and general best practices for the disposal of

hazardous pharmaceutical waste.

Understanding the Hazards: Why Proper Disposal is
Crucial
Clofibrate, the active component of Calcium Clofibrate, presents several hazards that

necessitate careful handling and disposal. It is recognized as a carcinogen and poses a

significant threat to aquatic ecosystems, with long-lasting effects[1]. The primary metabolite,

clofibric acid, is persistent in the environment and has been detected in surface waters[2][3].
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Improper disposal, such as sewering, can contribute to the contamination of drinking water

sources and harm aquatic life[4].

Key Hazards Associated with Clofibrate:

Carcinogenicity: Poses a cancer risk to humans.

Serious Eye Damage/Irritation: Can cause significant injury to the eyes[5].

Skin Irritation: May cause irritation upon contact with the skin[6].

Aquatic Toxicity: Harmful to aquatic organisms with long-term consequences[1].

The Disposal Workflow: A Step-by-Step Guide
The following protocol outlines the necessary steps for the safe and compliant disposal of

Calcium Clofibrate from a laboratory setting. This workflow is designed to minimize exposure

to laboratory personnel and prevent environmental contamination.

Step 1: Personal Protective Equipment (PPE) - Your First
Line of Defense
Before handling Calcium Clofibrate for any purpose, including disposal, it is imperative to

wear appropriate PPE. This minimizes the risk of accidental exposure through inhalation,

ingestion, or skin contact.

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator may be necessary.

Step 2: Waste Identification and Segregation - The
Foundation of Compliance
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Properly identifying and segregating chemical waste is the most critical step in the disposal

process.

Designate as Hazardous Waste: Due to its carcinogenicity and environmental toxicity,

Calcium Clofibrate must be treated as a hazardous waste.

Segregate from Other Waste Streams: Do not mix Calcium Clofibrate waste with non-

hazardous trash, sharps containers, or other chemical waste streams unless specifically

instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Step 3: Waste Collection and Containerization -
Ensuring Safe Containment
All waste containing Calcium Clofibrate, including pure compound, contaminated labware,

and cleaning materials, must be collected in appropriate containers.

Primary Container: Collect solid Calcium Clofibrate waste in a clearly labeled, sealable, and

chemically compatible container. A high-density polyethylene (HDPE) or glass container is

generally suitable.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name ("Calcium Clofibrate"), and a clear description of the contents (e.g., "Solid Waste,"

"Contaminated Debris").

Contaminated Materials: Any items grossly contaminated with Calcium Clofibrate, such as

weigh boats, gloves, and absorbent pads, should also be placed in the designated

hazardous waste container.

Step 4: Secure Storage - Awaiting Pickup
Store the sealed and labeled hazardous waste container in a designated satellite accumulation

area within the laboratory.

Location: The storage area should be away from general laboratory traffic and incompatible

chemicals.
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Secondary Containment: It is best practice to store the waste container within a secondary

containment bin to prevent the spread of material in case of a leak.

Closure: Keep the waste container securely closed at all times, except when adding waste.

Step 5: Arranging for Disposal - The Final Step
Contact your institution's EHS department or a licensed hazardous waste disposal contractor to

arrange for the pickup and final disposal of the Calcium Clofibrate waste.

Professional Disposal: Never attempt to dispose of this chemical through standard trash or

by flushing it down the drain.

Documentation: Maintain a record of the waste generated and its disposal, as required by

your institution and local regulations.

Disposal Decision-Making Pathway
The following diagram illustrates the logical flow for making decisions regarding the disposal of

Calcium Clofibrate.
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Start: Have Calcium Clofibrate Waste

Step 1: Don Appropriate PPE

Step 2: Identify as Hazardous Waste

Step 3: Segregate from Other Waste Streams

Step 4: Collect in a Labeled, Compatible Container

Step 5: Store in a Designated Satellite Accumulation Area

Step 6: Contact EHS for Pickup and Disposal

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Calcium Clofibrate waste.

Summary of Key Disposal Information
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Parameter Guideline Source

Waste Classification

Hazardous Waste

(Carcinogen, Environmental

Hazard)

[1][6]

EPA Waste Code

Not explicitly listed, but should

be handled as hazardous.

Consult with EHS for

appropriate state or local

codes.

N/A

UN Transportation Number

UN3082 (for environmentally

hazardous substances, liquid,

n.o.s. - applies to the active

ingredient)

[1]

Compatible Containers
High-Density Polyethylene

(HDPE), Glass
General Lab Practice

Prohibited Disposal Methods Sewering, Regular Trash [7]

Advanced Considerations: Deactivation and
Destruction
For research institutions with advanced waste treatment capabilities, chemical degradation of

clofibrate may be an option. Studies have shown that advanced oxidation processes, such as

using UV light in the presence of nanosized catalysts, can effectively destroy and mineralize

clofibric acid[8]. However, such methods require specialized equipment and expertise and

should only be attempted by trained personnel under controlled conditions. For the vast

majority of laboratories, disposal via a licensed hazardous waste contractor is the required and

most appropriate method.

Regulatory Landscape
The disposal of hazardous waste, including pharmaceutical waste, is regulated by several

federal and state agencies. In the United States, the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA) sets the standards for hazardous
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waste management[9][10]. Additionally, the Occupational Safety and Health Administration

(OSHA) has regulations concerning the safe handling of hazardous materials in the workplace.

It is crucial to be aware of and compliant with your specific institutional policies as well as local,

state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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